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Get Quote

Chemical Properties and Formulation

PP121 (CAS 1092788-83-4) is a potent multi-targeted receptor tyrosine kinase inhibitor with demonstrated

antitumor activity in preclinical models. It exhibits dual inhibitory activity against both tyrosine kinases and

phosphoinositide kinases [1].

Key characteristics:

Chemical Name: 1-cyclopentyl-3-(1H-pyrrolo[2,3-b]pyridin-5-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Molecular Formula: Not specified in available literature

Storage: Store at -20°C, protect from light
Purity: ≥98% [1]

Stock Solution Preparation

For in vitro applications, prepare PP121 stock solution in 100% DMSO at 10-20 mM concentration. Aliquot

and store at -20°C to avoid freeze-thaw cycles. The following table summarizes recommended working

concentrations:

Table 1: PP121 Working Concentrations for In Vitro Applications

Application Type Concentration Range Vehicle Control Incubation Time

Enzyme inhibition assays 0.01-1000 nM 0.1% DMSO 30-60 minutes
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Application Type Concentration Range Vehicle Control Incubation Time

Cell proliferation 0.04-10 μM 0.1% DMSO 48-72 hours

Western blot analysis 1-5 μM 0.1% DMSO 3-24 hours

Apoptosis induction 5 μM 0.1% DMSO 48 hours

In Vitro Experimental Protocols

Cell Proliferation Assay (Crystal Violet Method)

Procedure:

Seed cells in 12-well plates at appropriate density
Treat with PP121 at concentrations (e.g., 500 nM, 1 μM, 5 μM, 10 μM) for 48 hours

Include vehicle control (DMSO) and untreated controls
Remove medium, fix cell monolayer with 100% methanol for 5 minutes at room temperature

Stain with 0.5% crystal violet in 25% methanol for 10 minutes
Wash three times with distilled water to remove excess dye

Air dry overnight at room temperature
Solubilize incorporated dye in 0.1 M sodium citrate in 50% ethanol

Transfer 100 μL to 96-well plate and read optical density at 540 nm [2]

Protein Analysis by Western Blotting

Procedure:

Plate cells and treat with PP121 or DMSO vehicle for 3 hours
Rinse with PBS and lyse using CelLytic M Cell lysis reagent

Determine protein concentrations using Bradford reagent
Separate 30 μg proteins via SDS-PAGE in 8% polyacrylamide gels

Transfer to PVDF membranes
Incubate with primary antibodies (1:500 dilution) overnight at 4°C

Key targets: p-Akt, Akt, p-S6 ribosomal protein, S6 ribosomal protein
Incubate with HRP-conjugated secondary antibody (1:1000) for 1 hour at room temperature

Visualize using enhanced chemiluminescence [2]
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In Vivo Administration Protocol

PP121 Formulation for Animal Studies:

Prepare in saline/DMSO (9:1 ratio)

Administer via intraperitoneal injection [2]

Table 2: In Vivo Dosing Regimen for PP121

Parameter Low Dose High Dose Control

Dose 10 mg/kg 20 mg/kg Vehicle

Frequency Once daily Once daily Once daily

Route Intraperitoneal Intraperitoneal Intraperitoneal

Treatment duration 21 days 21 days 21 days

Tumor growth inhibition 42% 65% -

Target Inhibition Profile

PP121 demonstrates potent activity against multiple kinase targets as shown in the table below:

Table 3: PP121 Kinase Inhibition Profile [1]

Target IC₅₀ Value Cellular Function

PDGFR 2 nM Cell proliferation, migration

Hck 8 nM Hematopoietic cell signaling

mTOR 10 nM Cell growth, survival

VEGFR2 12 nM Angiogenesis
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Target IC₅₀ Value Cellular Function

Src 14 nM Multiple signaling pathways

Abl 18 nM Cell division & adhesion

DNA-PK 60 nM DNA repair

PI3Kα 8 nM Survival, proliferation signaling

Mechanism of Action and Signaling Pathways

The following diagram illustrates PP121's primary mechanism of action in inhibiting key signaling pathways

involved in cancer progression:
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This diagram illustrates how PP121 simultaneously targets multiple signaling pathways, explaining its

efficacy in overcoming compensatory resistance mechanisms that often limit single-target inhibitors [2] [3].

Experimental Workflow for Comprehensive PP121 Analysis
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The following diagram outlines a systematic approach for evaluating PP121 efficacy in cancer models:
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Key Research Applications

1. Overcoming Tyrosine Kinase Inhibitor Resistance

PP121 addresses a major clinical challenge in NSCLC treatment where resistance to first and second

generation tyrosine kinase inhibitors develops through activation of compensatory pathways. By

simultaneously targeting both tyrosine kinases and PI3K signaling, PP121 can overcome these multilateral

compensatory resistance mechanisms [2].

2. Combination Therapy Strategies

Research demonstrates enhanced efficacy when combining PP121 with conventional chemotherapeutic

agents:

In esophageal cancer models, PP121 combined with cisplatin synergistically reduced IC₅₀ values
from 3.8-4.2 μM to 1.3-1.5 μM [1]

For metastatic castration-resistant prostate cancer, PP121 combined with docetaxel significantly
improved survival outcomes compared to monotherapy [3]

3. Metastasis Inhibition

PP121 shows particular promise in addressing NSCLC brain metastases, which affect 20-40% of patients

and have nearly 100% mortality. The drug targets EGFR and MET receptors implicated in metastatic

propagation [2].
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Technical Considerations

Cell Culture Conditions:

NSCLC cells (e.g., NCI-H1975, NCI-H2170) maintained in RPMI with 10% FBS and penicillin-

streptomycin
Culture at 37°C with 5% CO₂ [2]

Optimal Treatment Duration:

Short-term (3-24 hours) for pathway inhibition studies
Longer exposure (48-72 hours) for proliferation and apoptosis assays [2] [1]
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To cite this document: Smolecule. [PP121 Application Notes and Experimental Protocols]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b540040#pp121-dilution-

protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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